Cas no 2029807-60-9 (4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine)

• Product Name: 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine
• CAS No: 2029807-60-9
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 5796188
• PubChem ID: 165685472
• Update Time: 2025-10-31

4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine
• 4-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-1,3-thiazol-2-amine
• EN300-1746666
• 2029807-60-9

• Inchi： 1S/C10H12N4S/c11-10-13-8(6-15-10)7-5-14-4-2-1-3-9(14)12-7/h5-6H,1-4H2,(H2,11,13)
• InChI Key： DGFQHDDTCSVASF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Additional information on 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine

4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine: A Comprehensive Overview

The compound 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine, identified by the CAS registry number 2029807-60-9, represents a unique chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which combines the imidazoapyridine moiety with a thiazole ring system. The integration of these structural elements imparts distinctive electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of optimized multi-step reactions. Researchers have employed methodologies such as cross-coupling reactions and transition metal catalysis to achieve high yields and purity levels. These techniques not only enhance the scalability of production but also ensure the reproducibility of the compound for large-scale applications.

The structural integrity of 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine has been extensively studied using advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided critical insights into the spatial arrangement of atoms within the molecule and its electronic environment. The imidazoapyridine fragment is known for its aromaticity and conjugation properties, which contribute to the compound's stability and reactivity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies conducted in 2023 have demonstrated its potential as a modulator of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The thiazole ring system within the molecule has been identified as a critical determinant of its bioactivity due to its ability to interact with specific protein residues.

The application of computational chemistry tools has further elucidated the mechanistic underpinnings of this compound's interactions with biological targets. Quantum mechanical calculations have revealed that the molecule exhibits favorable binding affinities toward certain receptor sites due to its unique combination of hydrophobic and hydrogen-bonding capabilities. These findings underscore its potential as a lead compound in drug discovery programs.

From an environmental perspective, researchers have conducted eco-toxicological assessments to evaluate the potential impact of this compound on aquatic ecosystems. Results indicate that it exhibits low toxicity at concentrations relevant to industrial discharge limits. Furthermore, degradation studies under simulated environmental conditions suggest that the compound undergoes rapid biodegradation under aerobic conditions.

In conclusion, 4-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-1,3-thiazol-2-amine, CAS No: 2029807-60-9, stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and properties make it an attractive candidate for further exploration in fields ranging from pharmaceuticals to materials science.